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Compound of Interest

Compound Name: Dinoseb acetate

Cat. No.: B1212917 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of hazardous chemicals is paramount to ensuring a safe laboratory environment.

Dinoseb acetate, a highly toxic and environmentally hazardous substance, requires strict

adherence to disposal protocols. This guide provides essential, step-by-step instructions for the

safe management and disposal of Dinoseb acetate waste, grounded in established safety

data.

Immediate Safety and Handling Precautions
Before handling Dinoseb acetate, it is crucial to be aware of its significant hazards. It is toxic if

swallowed, in contact with skin, or inhaled, and can cause serious eye irritation.[1]

Furthermore, it is suspected of causing genetic defects and cancer, and may damage fertility or

the unborn child. Due to its hazardous nature, all personal contact, including inhalation, must

be avoided.[2] Always wear appropriate personal protective equipment (PPE) when handling

this substance.

Required Personal Protective Equipment (PPE):

Respiratory Protection: A filter respirator for organic gases and particulates is necessary.[1]

[3]

Hand Protection: Wear protective gloves.[1][3]
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Eye/Face Protection: Use a face shield or eye protection in combination with breathing

protection.[1][3]

Body Protection: Wear protective clothing to prevent skin contact.[1][2][3]

Step-by-Step Disposal Procedure
The disposal of Dinoseb acetate must be managed as hazardous waste in strict accordance

with all local, state, and federal regulations.[2][4] Under the Resource Conservation and

Recovery Act (RCRA), Dinoseb is classified as an acute hazardous waste with the EPA waste

number P020.[2][5][6]

1. Waste Collection and Storage:

Collect waste Dinoseb acetate and any contaminated materials in a designated, properly

labeled, and sealed container.

Store the waste container in a cool, well-ventilated area, away from heat sources and direct

sunlight.[1][3]

The storage area should not have drain or sewer access to prevent environmental release.

[1][3]

Ensure the container is stored separately from incompatible materials such as strong bases,

oxidizing agents, and foodstuffs.[2][3]

2. Spill Management: In the event of a spill, immediate action is required to prevent exposure

and environmental contamination.

Evacuate and Secure the Area: Clear the area of all personnel and move upwind of the spill.

[2]

Don Appropriate PPE: Before attempting cleanup, ensure you are wearing the full required

PPE.

Contain the Spill: For solid spills, sweep the substance into a covered, sealable container.[1]

[3][5][7] If appropriate, moisten the material first to prevent dusting.[1][3][5][7] For liquid spills,

absorb with an inert material and place in a suitable container for disposal.
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Decontamination: Clean the spill area thoroughly.

Report the Spill: Notify your institution's environmental health and safety officer.

3. Final Disposal:

Engage a Licensed Professional: Arrange for the collection and disposal of the hazardous

waste by a licensed and certified hazardous waste disposal company.

Documentation: Maintain all records of waste generation, storage, and disposal as required

by regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for Dinoseb acetate and its related

compound, Dinoseb.

Property Value Source(s)

Dinoseb Acetate

Molecular Formula C12H14N2O6 [7]

Dinoseb

Molecular Formula C10H12N2O5 [2][5]

Melting Point 38-42 °C [5]

Boiling Point 55.2 °C [8]

Flash Point 0 °C [8]

Specific Gravity 1.265 @ 45 °C [2]

Water Solubility 52 mg/L [2]

EPA Hazardous Waste No. P020 [2][5]

Experimental Workflow and Logical Relationships
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The following diagram illustrates the logical workflow for the proper disposal of Dinoseb
acetate, from initial handling to final disposal.

Preparation & Handling

Waste Generation & Collection

Spill Response Protocol

Storage & Final Disposal

Don Personal Protective
Equipment (PPE)

Handle Dinoseb Acetate in a
well-ventilated area

Generate Waste
(e.g., unused chemical, contaminated labware)

Collect waste in a designated,
labeled, sealed container

Store waste container in a cool,
well-ventilated, secure area

Spill Occurs

Evacuate and Secure Area

Don Full PPE

Contain and Clean Spill

Collect Spill Residue as
Hazardous Waste

Arrange for pickup by a
licensed hazardous waste disposal company

Complete all required
waste disposal documentation
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Click to download full resolution via product page

Dinoseb Acetate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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